Cas no 1261822-38-1 (1-(2-Chloro-3-methylphenyl)propan-1-one)

• Product Name: 1-(2-Chloro-3-methylphenyl)propan-1-one
• CAS No: 1261822-38-1
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 5009122
• Update Time: 2025-05-26

1-(2-Chloro-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-3'-methylpropiophenone
• 1-(2-chloro-3-methylphenyl)propan-1-one
• 1-(2-Chloro-3-methylphenyl)propan-1-one

• Inchi： 1S/C10H11ClO/c1-3-9(12)8-6-4-5-7(2)10(8)11/h4-6H,3H2,1-2H3
• InChI Key： SZQMHSCDJFXECZ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Chloro-3-methylphenyl)propan-1-one

Comprehensive Overview of 1-(2-Chloro-3-methylphenyl)propan-1-one (CAS No. 1261822-38-1): Properties, Applications, and Industry Insights

1-(2-Chloro-3-methylphenyl)propan-1-one (CAS 1261822-38-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This chlorinated aromatic ketone derivative exhibits a molecular formula of C₁₀H₁₁ClO, with a molecular weight of 182.65 g/mol. The compound's distinct 2-chloro-3-methylphenyl moiety combined with a propanone functional group makes it valuable for synthetic applications, particularly in the development of intermediates for bioactive molecules.

Recent studies highlight the growing demand for halogenated ketones like 1-(2-Chloro-3-methylphenyl)propan-1-one in medicinal chemistry. Researchers are exploring its potential as a building block for small-molecule drugs, especially in targeting enzyme inhibition pathways. The compound's electron-withdrawing chloro group enhances its reactivity in nucleophilic substitution reactions, a property leveraged in high-throughput synthesis platforms. Industry reports indicate a 15% annual growth in the market for such fine chemicals, driven by advancements in catalysis and green chemistry methodologies.

From a technical perspective, CAS 1261822-38-1 typically appears as a white to off-white crystalline powder with a melting point range of 45–48°C. Its solubility profile shows moderate dissolution in polar aprotic solvents like dimethyl sulfoxide (DMSO) and acetone, while being less soluble in water. These physicochemical properties make it suitable for multistep organic synthesis under controlled conditions. Analytical characterization via HPLC and GC-MS confirms high purity (>98%) in commercial samples, meeting pharmaceutical-grade standards.

The synthesis of 1-(2-Chloro-3-methylphenyl)propan-1-one often involves Friedel-Crafts acylation of 2-chloro-3-methylbenzene with propionyl chloride, followed by purification through recrystallization. Modern flow chemistry techniques have improved yield efficiency (up to 85%) while reducing energy consumption—a critical factor for sustainable manufacturing. Patent analyses reveal increasing applications in electronic materials, where its derivatives serve as precursors for organic semiconductors.

Environmental and safety assessments of 1261822-38-1 emphasize proper handling under fume hoods with PPE compliance. While not classified as hazardous under standard regulations, its storage recommendations include moisture-controlled environments at 2–8°C to maintain stability. These protocols align with REACH and GMP guidelines, addressing concerns about chemical stewardship in industrial settings.

Emerging trends connect CAS 1261822-38-1 to cutting-edge research in bioconjugation and proteolysis-targeting chimeras (PROTACs). Its structural flexibility allows derivatization into photoaffinity probes for studying protein-ligand interactions—a hot topic in drug discovery forums. Computational chemistry models predict favorable ADMET properties for its analogs, spurring interest in fragment-based drug design pipelines.

Market intelligence suggests that suppliers of 1-(2-Chloro-3-methylphenyl)propan-1-one are expanding custom synthesis services to meet diverse R&D needs. Quality certifications like ISO 9001 and halal compliance are becoming differentiators, reflecting the compound's global demand. Analytical challenges such as isomeric purity control remain active areas for method development, particularly in chiral separation techniques.

In conclusion, 1261822-38-1 represents a versatile scaffold bridging academic research and industrial applications. Its optimization through machine learning-assisted synthesis and alignment with circular economy principles positions it as a compound of enduring significance in specialty chemicals innovation.